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Introduction
Taraxacum kok-saghyz (TKS), also known as the Russian dandelion, is a promising alternative

source of high-quality natural rubber, a strategic raw material essential for numerous industrial

and medical applications.[1][2] The rubber produced in the roots of TKS is chemically similar to

that from the traditional source, Hevea brasiliensis, consisting mainly of cis-1,4-polyisoprene,

and often exhibiting a high molecular weight.[3][4][5] Unlike Hevea, TKS can be cultivated in

temperate regions, offering a potential solution to the geographic limitations and vulnerabilities

of the current rubber supply chain.[1][6]

The development of efficient, scalable, and environmentally friendly extraction methods is

critical to realizing the commercial potential of TKS. The rubber is located in the plant's

laticifers, and in dried roots, it exists as solid rubber threads physically entangled with other root

tissues like inulin, resins, and lignocellulosic materials.[4][7] Consequently, extraction protocols

must effectively separate the rubber from this complex matrix without degrading its polymeric

structure.

These application notes provide an overview of current extraction techniques, detailed

experimental protocols, and comparative data to guide researchers in selecting and

implementing appropriate methods for their specific research and development needs.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1175051?utm_src=pdf-interest
https://www.benchchem.com/product/b1175051?utm_src=pdf-body
https://biosel.elpub.ru/jour/article/view/24?locale=en_US
https://www.preprints.org/frontend/manuscript/d6bb8b9012d159a46b8699a7d204c673/download_pub
https://www.mdpi.com/1422-0067/26/3/920
https://pmc.ncbi.nlm.nih.gov/articles/PMC10339325/
https://www.researchgate.net/publication/377915426_Extraction_process_and_characterization_of_Taraxacum_kok-saghyz_TKS_latex
https://biosel.elpub.ru/jour/article/view/24?locale=en_US
https://ouci.dntb.gov.ua/en/works/4kdDVqgl/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10339325/
https://pubs.acs.org/doi/10.1021/acsomega.2c07870
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Quantitative Analysis of TKS
Rubber
The yield and quality of extracted rubber are highly dependent on the chosen methodology.

The following tables summarize key quantitative data from various studies to allow for easy

comparison.

Table 1: Comparison of TKS Natural Rubber (TKNR) Properties by Extraction Method

Extraction
Method

Rubber
Yield (% of
theoretical)

Rubber
Purity (%)

Weight-
Average
Molecular
Weight
(Mѡ, g/mol
)

Polydispers
ity Index
(Mѡ/Mₙ)

Source(s)

Solvent

Extraction

(Hexane)

Variable High ~1,400,000 ~2.0 [8][9]

Aqueous

(Wet Milling)
Moderate 78% - 91% Variable - [9][10]

Enzymatic

Digestion
80% Up to 99.5% High - [9][11]

Microbial

Extraction
-

84.8% ->

95.5%
~1,000,000+

Close to

Hevea NR
[4][7]

Alkaline +

Enzymatic
High High

Comparable

to Hevea NR

Comparable

to Hevea NR
[3]

Latex "Flow

Method"

~50% (as

latex)
Up to 99.5% ~1,800,000 Low [12][13]

Table 2: Typical Composition of Dried TKS Roots
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Component
Content (% Dry
Weight)

Notes Source(s)

Natural Rubber 5% - 24%

Varies significantly

with genetics and

growing conditions.

[8][9][11]

Inulin 18% - 40%

A major co-product

with potential for

valorization.

[11][14]

Water-Soluble

Molecules
~26% - 60%

Includes inulin,

sucrose, and other

sugars.

[4][11]

Proteins ~10% - 15%

Found in both water-

soluble and insoluble

fractions.

[11][15]

Resins (Acetone-

extractable)
~1.7% - 13%

Includes fatty acids,

sterols, etc.
[4][11]

Lignocellulose ~25% - 40%

Comprises cellulose,

hemicellulose, and

lignin.

[4][10]

Ash ~5%
Represents mineral

content.
[5]

Experimental Protocols & Workflows
Several distinct methodologies have been developed for TKS rubber extraction. The choice of

protocol depends on the desired end-product (solid rubber vs. latex), scale, and available

equipment.

Protocol 1: Sequential Solvent Extraction
This classic laboratory method is effective for obtaining high-purity rubber for analytical

purposes. It works by sequentially removing non-rubber components with polar solvents before

dissolving the rubber in a non-polar solvent.[1][16]
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Methodology:

Preparation: Harvest, clean, and dry TKS roots at 50-70°C.[3][17] Grind the dried roots into a

fine powder (particle size < 2 mm).[18]

Inulin & Sugar Removal: Stir the root powder in hot deionized water (e.g., 95°C) for

approximately 40 minutes. Filter and repeat the process to ensure complete removal of

water-soluble components like inulin.[18]

Resin Removal: Stir the remaining solid residue with acetone at room temperature or slightly

elevated (e.g., 40°C) for 24 hours.[16][18] This step dissolves resins and other non-polar

contaminants. Filter and discard the acetone solution.

Rubber Extraction: Add a non-polar solvent such as hexane, cyclohexane, or toluene to the

dried residue (solid-to-liquid ratio of 1:10 is common).[8][16] Stir for 24-48 hours to fully

dissolve the natural rubber.

Separation: Filter the mixture to remove the solid plant debris (bagasse). An extraction

decanter can be used for larger scales.[19]

Precipitation & Recovery: Precipitate the rubber from the solvent solution (miscella) by

adding a non-solvent like methanol or by evaporating the solvent.

Drying: Dry the recovered rubber under a vacuum at a controlled temperature (e.g., 40°C) to

remove residual solvent.
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Workflow for Sequential Solvent Extraction
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Caption: Workflow for the sequential removal of impurities and extraction of rubber using

solvents.

Protocol 2: Combined Alkaline and Enzymatic
Hydrolysis
This green chemistry approach aims to reduce organic solvent use by disrupting the root's

cellular structure with chemical and biological treatments.[3] It is effective for isolating high-

purity rubber (TKNR).[3]

Methodology:

Preparation: Use 300 g of cleaned, dried, and crushed TKS roots.

Inulin Removal: Boil the root material in water at 100°C for 30 minutes. Filter the mixture

through an 80-mesh sieve (178 µm). Repeat this boiling and filtering process three times.

The collected filtrate is rich in inulin.[3]

Alkaline Treatment: Dry the filtered residue at 50°C for 24 hours. Add potassium hydroxide

(KOH) at a ratio of 60 mg per gram of dry residue, dissolved in 500 mL of deionized water.

Heat the mixture at 120°C for 30 minutes to facilitate cell wall disruption and lignin removal.

[2][3]

Filtration: Filter the alkaline mixture. The filtrate contains dissolved lignin, which can be

precipitated by acidification. The remaining solid is the target for the next step.

Enzymatic Hydrolysis: Resuspend the solid residue in a buffer solution (e.g., citric acid-

sodium hydroxide, pH 4.8).[7] Add pectinase and cellulase enzymes. Incubate at 50°C with

shaking (e.g., 180 rpm) for 72 hours.[3][7] This step dissolves the remaining root-structure

carbohydrates.

Rubber Isolation: The rubber, which is now freed from the carbohydrate matrix, will float due

to its lower density.[4] It can be collected from the surface, washed thoroughly with deionized

water, and dried.
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Workflow for Alkaline and Enzymatic Extraction
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Caption: A green chemistry approach using alkaline and enzyme treatments to isolate rubber.

Protocol 3: Microbial Extraction via Fermentation
This innovative process uses microorganisms, such as yeast, to simultaneously extract rubber

and produce valuable co-products like biofuel ethanol.[4][7] The method is environmentally

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1175051?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10339325/
https://pubs.acs.org/doi/10.1021/acsomega.2c07870
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


friendly and has the potential to be cost-effective.[4] Purity can be increased stepwise from

~85% to over 95%.[4]

Methodology:

Preparation: Use dried TKS roots ground to a powder (particle size 0.075 mm - 0.4 mm).[4]

Dilute Acid Pretreatment: This initial step helps to hydrolyze hemicellulose and prepare the

material for subsequent enzymatic action. The specific acid, concentration, and treatment

time can be optimized based on the feedstock.

Enzymatic Degradation: After pretreatment, neutralize the pH to ~4.8 and add cellulase

enzymes. Incubate at 50°C for 72 hours. This breaks down the cellulose into fermentable

sugars.[7]

Yeast Fermentation: Introduce a yeast strain (e.g., Saccharomyces cerevisiae) to the

mixture. The yeast will ferment the released sugars into ethanol. This process further breaks

down the root structure, releasing the entangled rubber particles.

Rubber Separation: After fermentation, the rubber can be separated from the liquid phase

(containing ethanol) and remaining solids through flotation or filtration. The rubber particles,

being hydrophobic and less dense than water, will float.[4]

Recovery and Purification: Collect the rubber, wash it to remove any residual fermentation

broth, and dry. The ethanol can be recovered from the liquid phase via distillation.
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Workflow for Microbial Extraction
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Caption: A bioprocess for co-producing rubber and bioethanol via fermentation.

Conclusion
The extraction of natural rubber from Taraxacum kok-saghyz is a rapidly advancing field with a

variety of available techniques. Solvent-based methods are reliable for producing high-purity
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analytical samples, while newer aqueous, enzymatic, and microbial protocols offer more

sustainable and scalable alternatives for industrial application.[1][3][4] The choice of method

will be dictated by the specific research goals, including desired purity, yield, preservation of

molecular weight, and environmental considerations. The protocols and data provided herein

serve as a comprehensive guide for researchers to navigate the options for TKNR extraction

and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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